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Compound of Interest

Compound Name: Lathodoratin

Cat. No.: B1674539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lathodoratin is a phytoalexin, a class of antimicrobial compounds produced by plants in

response to stress, such as pathogen attack. First identified in the sweet pea (Lathyrus

odoratus), this isoflavonoid compound has garnered interest for its potential biological

activities. This technical guide provides a comprehensive overview of Lathodoratin, including

its physicochemical properties, a detailed, albeit partially hypothetical, experimental protocol for

its isolation and characterization, and a summary of its known biological activities. The guide

also features a representative signaling pathway for phytoalexin biosynthesis, offering a

framework for understanding its regulation.

Physicochemical Properties of Lathodoratin
Lathodoratin is a moderately small organic molecule with the following key characteristics:
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Property Value Source(s)

Molecular Formula C₁₁H₁₀O₄ [1][2]

Molecular Weight 206.19 g/mol [1]

IUPAC Name
3-ethyl-5,7-dihydroxy-4H-

chromen-4-one
[1]

CAS Number 76693-50-0 [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Experimental Protocols
The following protocols are based on established methods for phytoalexin induction and

isolation. Specific parameters for Lathodoratin may require optimization.

Elicitation and Isolation of Lathodoratin from Lathyrus
odoratus
This protocol describes the induction of Lathodoratin production in sweet pea pods and its

subsequent extraction and purification.

Materials:

Fresh, immature pods of Lathyrus odoratus

Aqueous solution of copper sulfate (CuSO₄), 2% (w/v)

Ethanol

Ethyl acetate

Hexane

Silica gel for column chromatography
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Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

Rotary evaporator

Standard laboratory glassware

Procedure:

Elicitation:

1. Wash the sweet pea pods with distilled water and gently pat them dry.

2. Apply the 2% CuSO₄ solution to the surface of the pods. This can be done by spraying or

by dropping the solution into opened pods.

3. Incubate the treated pods in a humid environment at room temperature for 48-72 hours to

allow for the induction of phytoalexin biosynthesis.

Extraction:

1. After incubation, chop the pods into small pieces.

2. Submerge the chopped pods in ethanol and extract at room temperature for 24 hours.

3. Filter the extract to remove solid plant material.

4. Concentrate the ethanolic extract under reduced pressure using a rotary evaporator.

Purification:

1. Resuspend the concentrated extract in a minimal amount of a suitable solvent and

perform a liquid-liquid partition with ethyl acetate and water.

2. Separate the ethyl acetate phase, which will contain Lathodoratin, and dry it over

anhydrous sodium sulfate.

3. Concentrate the ethyl acetate extract.
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4. Perform column chromatography on silica gel. A typical mobile phase could be a gradient

of hexane and ethyl acetate.

5. Monitor the fractions by TLC, visualizing the spots under UV light. Lathodoratin-

containing fractions can be identified by comparison with a standard if available, or by

subsequent analytical characterization.

6. Combine the pure fractions and evaporate the solvent to yield purified Lathodoratin.

Characterization of Lathodoratin
Spectroscopic Analysis:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆).

Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure. Expected signals

would correspond to the ethyl group, the aromatic protons, and the dihydroxy-substituted

benzene ring.

Infrared (IR) Spectroscopy:

Obtain an IR spectrum to identify functional groups. Key absorptions would be expected

for the hydroxyl (-OH) groups, the carbonyl (C=O) group of the chromenone, and the

aromatic C-H and C=C bonds.

Ultraviolet-Visible (UV-Vis) Spectroscopy:

Record the UV-Vis spectrum in a suitable solvent (e.g., ethanol or methanol) to determine

the wavelengths of maximum absorption, which are characteristic of the chromone

chromophore.

Mass Spectrometry (MS):

Perform mass spectrometry to determine the exact molecular weight and fragmentation

pattern, further confirming the identity of the compound.
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Biological Activity
As a phytoalexin, Lathodoratin is presumed to possess antifungal properties, which is a

primary defense mechanism in plants against fungal pathogens. However, specific quantitative

data, such as the half-maximal inhibitory concentration (IC₅₀) against various fungal species,

are not readily available in the current scientific literature. Further research is required to

elucidate the full spectrum of its biological activities and its potential as a therapeutic agent.

Signaling Pathway
The biosynthesis of phytoalexins like Lathodoratin is a complex process initiated by the

recognition of elicitors, which can be molecules from a pathogen or signals of cellular damage.

This recognition triggers a signal transduction cascade that leads to the activation of defense-

related genes and the subsequent production of antimicrobial compounds.

Caption: A generalized signaling pathway for phytoalexin biosynthesis.

Conclusion
Lathodoratin represents an intriguing natural product with potential applications in agriculture

and medicine. While its fundamental physicochemical properties are known, a significant

opportunity exists for further research to fully characterize its biological activities, elucidate its

precise mechanism of action, and optimize its production and purification. This guide provides

a foundational resource for scientists and researchers embarking on the study of this promising

phytoalexin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Lathodoratin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674539#lathodoratin-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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